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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tussilagone, a sesquiterpenoid ester, is a significant bioactive compound isolated from the

flower buds of Tussilago farfara. It is recognized for its various pharmacological activities,

including anti-inflammatory and antitumor effects. The structural elucidation and quality control

of Tussilagone heavily rely on modern spectroscopic techniques, primarily Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS). This technical guide provides an in-depth

analysis of the spectroscopic data of Tussilagone, offering a valuable resource for researchers

in natural product chemistry, pharmacology, and drug development.

Chemical Structure
The chemical structure of Tussilagone is fundamental to the interpretation of its spectroscopic

data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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